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Compound of Interest

Compound Name: Einecs 240-219-0

Cat. No.: B15181109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Mercaptobenzothiazole

(MBT), a compound identified by EINECS number 240-219-0, in various organic solvents. It

also elucidates a key biological signaling pathway associated with its toxicological profile,

specifically its mechanism as a contact allergen.

Core Substance Identification
Chemical Name: 2-Mercaptobenzothiazole (MBT) EINECS Number: 240-219-0 CAS Number:

149-30-4 Molecular Formula: C₇H₅NS₂ Molecular Weight: 167.25 g/mol

Solubility in Organic Solvents
2-Mercaptobenzothiazole exhibits a range of solubilities in common organic solvents. The

following table summarizes available quantitative and qualitative solubility data.
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Solvent Solubility Temperature (°C) Citation

Acetone Soluble, 100 g/L Not Specified [1]

Ethyl Acetate Easily Soluble Not Specified [2]

Ethanol
Slightly Soluble, 20

g/L
Not Specified [1][2]

Diethyl Ether Slightly Soluble Not Specified [1]

Benzene Slightly Soluble Not Specified [1]

Glacial Acetic Acid Slightly Soluble Not Specified [1]

Chloroform Soluble Not Specified [1]

Toluene
More easily soluble

than other materials
Not Specified [3]

DMSO
100 mg/mL (597.9

mM)
Not Specified [4]

Experimental Protocol: Determination of Solubility
in Organic Solvents
While a specific OECD guideline for solubility in organic solvents is not available, the principles

outlined in OECD Test Guideline 105: Water Solubility can be adapted. The following protocol

describes the flask method, suitable for substances with solubilities above 10⁻² g/L.

Objective: To determine the saturation concentration of 2-Mercaptobenzothiazole in a given

organic solvent at a specific temperature.

Materials:

2-Mercaptobenzothiazole (analytical grade)

Selected organic solvent (analytical grade)

Glass flasks with stoppers
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Constant temperature water bath or incubator

Magnetic stirrer and stir bars or a mechanical shaker

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other appropriate analytical instrumentation for quantification.

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. A supersaturated solution of MBT in the chosen

solvent is prepared in a flask and stirred at a constant temperature. Samples of the solution

are taken at various time intervals (e.g., 1, 2, 4, 8, 24 hours), clarified by centrifugation or

filtration, and the concentration of MBT is determined. Equilibrium is considered reached

when consecutive measurements are in agreement.

Definitive Test: a. Several flasks are prepared, and an amount of MBT exceeding that

determined in the preliminary test is added to each flask to ensure a saturated solution. b.

The selected organic solvent is added to each flask. c. The flasks are tightly stoppered and

placed in a constant temperature bath, typically maintained at 20 ± 0.5 °C. d. The solutions

are stirred or shaken for a period determined to be sufficient to reach equilibrium from the

preliminary test (typically 24-48 hours). e. After reaching equilibrium, the stirring is stopped,

and the solutions are allowed to stand for a sufficient time to allow for the sedimentation of

undissolved particles. f. A sample of the supernatant is carefully withdrawn. g. The sample is

clarified by centrifugation at a defined speed and duration or by filtration through a

membrane filter compatible with the solvent. It is crucial to ensure that the clarification

process does not alter the concentration of the dissolved MBT. h. The concentration of MBT

in the clear solution is determined using a validated analytical method, such as HPLC.

Data Analysis: The mean of the concentrations from at least three replicate flasks is

calculated to determine the solubility of MBT in the specific organic solvent at the test

temperature.
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Signaling Pathway: Haptenation and Allergic
Contact Dermatitis
2-Mercaptobenzothiazole is a known contact allergen.[2] Its mechanism of inducing an allergic

response involves a process called haptenation, where the small molecule (hapten) covalently

binds to a larger carrier protein, rendering it immunogenic. The thiol group of MBT is critical to

this process.

The following diagram illustrates the proposed haptenation pathway of 2-

Mercaptobenzothiazole.
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Caption: Proposed haptenation pathway of 2-Mercaptobenzothiazole leading to allergic contact

dermatitis.

This pathway demonstrates the initial oxidation of MBT to its disulfide dimer, MBTS.[4]

Subsequently, MBTS reacts with cysteine residues of skin proteins through a disulfide

exchange mechanism, forming a stable hapten-protein complex. This complex is then

recognized by the immune system, leading to the sensitization and elicitation of an allergic

contact dermatitis response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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